Cas no 2228390-73-4 (3-(3,3-dimethylcyclohexyl)azetidine)

• Product Name: 3-(3,3-dimethylcyclohexyl)azetidine
• CAS No: 2228390-73-4
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6324638
• PubChem ID: 165865690
• Update Time: 2025-08-04

3-(3,3-dimethylcyclohexyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclohexyl)azetidine
• EN300-1727514
• 2228390-73-4

• Inchi： 1S/C11H21N/c1-11(2)5-3-4-9(6-11)10-7-12-8-10/h9-10,12H,3-8H2,1-2H3
• InChI Key： ZSSXLTFYUBLYGW-UHFFFAOYSA-N
• SMILES： N1CC(C1)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3,3-dimethylcyclohexyl)azetidine

Introduction to 3-(3,3-dimethylcyclohexyl)azetidine (CAS No. 2228390-73-4) in Modern Chemical and Pharmaceutical Research

3-(3,3-dimethylcyclohexyl)azetidine, identified by the chemical abstracts service number 2228390-73-4, represents a significant compound in the realm of organic synthesis and pharmaceutical development. This azetidine derivative, characterized by its unique structural motif—a nitrogen-containing five-membered ring substituted with a bulky 3,3-dimethylcyclohexyl group—has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's structural features not only make it an intriguing subject for synthetic chemists but also open up avenues for exploring its pharmacological properties.

The synthesis of 3-(3,3-dimethylcyclohexyl)azetidine involves intricate organic transformations that highlight the compound's synthetic utility. The presence of the dimethylcyclohexyl moiety introduces steric hindrance, which can influence reaction pathways and product selectivity. This characteristic is particularly valuable in designing molecules with specific binding affinities or metabolic stability. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such nitrogen-containing heterocycles, making 3-(3,3-dimethylcyclohexyl)azetidine a more accessible target for researchers.

In the context of pharmaceutical research, azetidine derivatives have been explored for their diverse biological activities. The nitrogen atom in the azetidine ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are crucial for molecular recognition processes. The bulky dimethylcyclohexyl substituent can enhance solubility and reduce metabolic liability, making such compounds attractive candidates for drug development. Studies have demonstrated that modifications in the azetidine scaffold can lead to compounds with enhanced potency and selectivity against various biological targets.

One of the most promising applications of 3-(3,3-dimethylcyclohexyl)azetidine lies in its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways and cancer metabolism. For instance, derivatives of this molecule have shown promise in preclinical studies as modulators of cyclooxygenase (COX) enzymes, which are key players in the prostaglandin biosynthesis pathway. The steric bulk provided by the dimethylcyclohexyl group helps optimize binding interactions with target proteins, leading to improved pharmacological profiles.

The chemical stability and reactivity of 3-(3,3-dimethylcyclohexyl)azetidine also make it a valuable intermediate in synthetic chemistry. Its ability to undergo various functional group transformations allows for the construction of more complex molecules with tailored properties. For example, nucleophilic additions or substitutions at the nitrogen atom can be employed to introduce additional pharmacophoric elements or tags for analytical purposes. These synthetic versatility and structural features position 2228390-73-4 as a cornerstone in the development of new chemical entities.

Recent research has also highlighted the role of 3-(3,3-dimethylcyclohexyl)azetidine in material science applications beyond pharmaceuticals. The unique structural motifs present in this compound can influence material properties such as crystal packing and electronic characteristics. This has led to investigations into its use as a monomer or intermediate in polymer synthesis, where its steric and electronic features can contribute to the development of novel materials with enhanced mechanical or thermal properties.

The growing interest in azetidine derivatives underscores their significance as versatile scaffolds in modern chemistry. The structural complexity and functional diversity of compounds like 2228390-73-4 continue to inspire new synthetic strategies and pharmacological investigations. As research progresses, it is expected that more applications will emerge, further solidifying the compound's role as a key player in both academic and industrial settings.

In conclusion, 3-(3,3-dimethylcyclohexyl)azetidine (CAS No. 2228390-73-4) exemplifies the intersection of synthetic organic chemistry and medicinal chemistry. Its unique structural features offer numerous opportunities for innovation across multiple disciplines. Whether used as a building block for drug discovery or an intermediate in material science applications, this compound exemplifies the importance of well-designed molecular architectures in advancing scientific knowledge and technological progress.